Cas no 1259078-16-4 (Benzyl N-(4-bromo-2-fluorophenyl)carbamate)

• Product Name: Benzyl N-(4-bromo-2-fluorophenyl)carbamate
• CAS No: 1259078-16-4
• MF: C₁₄H₁₁BrFNO₂
• MW: 324.145046472549
• CID: 3040936
• PubChem ID: 75358118
• Update Time: 2025-05-25

Benzyl N-(4-bromo-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-(4-bromo-2-fluorophenyl)carbamate
• benzyl (4-bromo-2-fluorophenyl)carbamate
• 1259078-16-4
• 1-(Cbz-amino)-4-bromo-2-fluorobenzene
• CS-0210466
• EN300-7235935
• BS-27096
• E88053

• Inchi： 1S/C14H11BrFNO2/c15-11-6-7-13(12(16)8-11)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： LLJQQOWOFLHSCH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 322.99572g/mol
• Monoisotopic Mass: 322.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Benzyl N-(4-bromo-2-fluorophenyl)carbamate

Benzyl N-(4-bromo-2-fluorophenyl)carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-2-fluorophenyl)carbamate, also known by its CAS number 1259078-16-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of Benzyl N-(4-bromo-2-fluorophenyl)carbamate comprises a benzene ring substituted with bromine and fluorine atoms at the 4 and 2 positions, respectively. This substitution pattern imparts distinct electronic and steric effects, which are crucial for its reactivity and functionality. The carbamate group attached to the benzene ring further enhances its chemical versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of Benzyl N-(4-bromo-2-fluorophenyl)carbamate in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel pharmaceutical agents. Its unique electronic properties make it an ideal candidate for targeting specific biological pathways, thereby offering promising therapeutic applications.

In addition to its pharmaceutical applications, Benzyl N-(4-bromo-2-fluorophenyl)carbamate has found utility in agrochemicals and advanced materials. Its ability to act as a precursor in the synthesis of more complex molecules has been leveraged in the development of efficient pesticides and herbicides. Furthermore, recent breakthroughs in materials science have demonstrated its potential as a building block for constructing high-performance polymers and nanomaterials.

The synthesis of Benzyl N-(4-bromo-2-fluorophenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include bromination, fluorination, and carbamate formation, each requiring precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of Benzyl N-(4-bromo-2-fluorophenyl)carbamate is essential for assessing its ecological impact. Studies have shown that under specific environmental conditions, such as UV light exposure or microbial activity, the compound undergoes degradation into less harmful byproducts. These findings underscore the importance of sustainable practices in handling such chemicals.

In conclusion, Benzyl N-(4-bromo-2-fluorophenyl)carbamate (CAS No: 1259078-16-4) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines highlight its significance as both a research tool and an industrial material. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.